![molecular formula C21H32N4O3 B6419466 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione CAS No. 899998-12-0](/img/structure/B6419466.png)
7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione
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Overview
Description
7-tert-Butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione (TBMPO) is an organic compound belonging to the oxazolo[3,2-g]purine family. It is a nitrogenous heterocyclic compound with a fused five-membered ring and a six-membered ring. TBMPO is of interest to scientists due to its potential therapeutic applications.
Scientific Research Applications
7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-oxidant properties, which may be useful in treating a variety of diseases. In addition, this compound has also been studied for its ability to modulate the activity of enzymes involved in the metabolism of drugs.
Mechanism of Action
The exact mechanism of action of 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione is still unclear. However, it is believed to act by binding to enzymes involved in the metabolism of drugs, such as cytochrome P450s. This binding may alter the activity of the enzymes, leading to changes in the metabolism of the drug.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound has anti-inflammatory and anti-oxidant properties. In addition, it has been shown to modulate the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione in laboratory experiments is its low cost and availability. In addition, this compound is relatively stable and can be stored for long periods of time. However, this compound is not soluble in water, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for the study of 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione. These include further investigation of its anti-inflammatory and anti-oxidant properties, as well as its potential to modulate the activity of enzymes involved in the metabolism of drugs. In addition, further research could be conducted to explore the potential therapeutic applications of this compound. Finally, it would be beneficial to investigate the pharmacokinetics and pharmacodynamics of this compound in order to better understand its mechanism of action.
Synthesis Methods
7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione can be synthesized in several ways. The most common method involves the reaction of o-aminoacetophenone with 2-chloro-3-methyl-1-phenyl-1H-pyrazole in the presence of sodium hydroxide. This reaction produces a mixture of two isomers, this compound and this compound-5-carboxylic acid.
properties
IUPAC Name |
7-tert-butyl-4-methyl-2-nonylpurino[8,7-b][1,3]oxazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N4O3/c1-6-7-8-9-10-11-12-13-24-18(26)16-17(23(5)20(24)27)22-19-25(16)14-15(28-19)21(2,3)4/h14H,6-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUOXUGQJXXPMMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCN1C(=O)C2=C(N=C3N2C=C(O3)C(C)(C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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